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Compound of Interest

Compound Name: 1-Butyl-1-cyclopentanol

Cat. No.: B072229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 1-Butyl-1-cyclopentanol as

a versatile starting material in several key organic transformations. The protocols outlined

below are designed to serve as a practical guide for the synthesis of various derivatives,

including alkenes, alkyl halides, and esters. Furthermore, a prospective synthetic pathway is

presented, illustrating how 1-Butyl-1-cyclopentanol can be a valuable building block in the

synthesis of spiro[4.5]decane scaffolds, which are of significant interest in medicinal chemistry

and drug discovery.

Introduction
1-Butyl-1-cyclopentanol is a tertiary alcohol that serves as a valuable precursor in organic

synthesis. Its structure, featuring a cyclopentyl ring and a butyl group attached to the carbinol

carbon, offers a unique combination of steric and electronic properties that influence its

reactivity. This document details its application in dehydration, substitution, and esterification

reactions, and proposes its use in the construction of complex spirocyclic systems.

Physicochemical Data of Key Compounds
A summary of important physical and chemical properties of the starting material and its key

derivatives is provided below for easy reference.
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Compound
Name

Structure
Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Density
(g/cm³)

1-Butyl-1-

cyclopentanol
C₉H₁₈O 142.24 189 0.919

1-

Butylcyclopen

t-1-ene

C₉H₁₆ 124.22 ~155-157 Not available

1-Bromo-1-

butylcyclopen

tane

C₉H₁₇Br 205.13 Not available Not available

1-

Butylcyclopen

tyl Acetate

C₁₁H₂₀O₂ 184.28 Not available Not available

Key Organic Reactions and Experimental Protocols
Acid-Catalyzed Dehydration to 1-Butylcyclopent-1-ene
Tertiary alcohols like 1-Butyl-1-cyclopentanol readily undergo acid-catalyzed dehydration to

form alkenes. The reaction proceeds via an E1 mechanism, involving the formation of a stable

tertiary carbocation intermediate.

Reaction Scheme:

1-Butyl-1-cyclopentanol 1-Butylcyclopent-1-eneH₂SO₄, Heat

1-Butyl-1-cyclopentanol 1-Bromo-1-butylcyclopentaneHBr
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1-Butyl-1-cyclopentanol 1-Butylcyclopentyl AcetateAcetyl Chloride, Pyridine

1-Butyl-1-cyclopentanol 1-Butylcyclopent-1-ene
  H₂SO₄, Δ  

Intermediate Aldehyde

  1. O₃

2. (CH₃)₂S  
Intermediate Carboxylic Acid

  KMnO₄  
Intermediate Acyl Chloride

  SOCl₂  
Spiro[4.5]decan-6-one

  AlCl₃  
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material-in-organic-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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